2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide

• Molecular Formula: C12H9N5O3
• Molecular Weight: 271.23 g/mol
• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C12H9N5O3/c18-9(15-12-13-6-14-16-12)5-17-10(19)7-3-1-2-4-8(7)11(17)20/h1-4,6H,5H2,(H2,13,14,15,16,18)
• InChI Key: ZYKSXMHZEAKWMG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)NC3=NC=NN3

Description

2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide, also known as DTAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide is not fully understood. However, studies have shown that 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide can inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been shown to have biochemical and physiological effects in various studies. In cancer cells, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been shown to induce apoptosis and cell cycle arrest. In animal studies, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been shown to reduce tumor growth and increase survival rates. In material science, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide-based MOFs have shown promising applications in gas storage and separation.

Advantages and Limitations for Lab Experiments

2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to be effective in inhibiting cancer cell growth. However, there are also limitations to using 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that need to be further investigated.

Future Directions

There are several future directions for the study of 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide. In medicinal chemistry, further studies are needed to elucidate the mechanism of action of 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide and to optimize its anticancer properties. In material science, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide-based MOFs can be further developed for applications in gas storage and separation. In analytical chemistry, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide can be further investigated as a derivatizing agent for the determination of amino acids in biological samples. Overall, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has shown promising potential for various applications and warrants further investigation.

Synthesis Methods

2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide can be synthesized in a few steps, starting from commercially available starting materials. The synthesis involves the reaction of 2-aminobenzamide with ethyl bromoacetate to form 2-ethoxycarbonylbenzamide. This intermediate is then reacted with phthalic anhydride to form 2-(1,3-dioxoisoindolin-2-yl)acetamide. Finally, the triazole moiety is introduced by reacting the intermediate with sodium azide and copper sulfate to form 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide.

Scientific Research Applications

2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been investigated for its anticancer properties. Studies have shown that 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In material science, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been used as a building block for the synthesis of metal-organic frameworks (MOFs). 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide-based MOFs have shown promising applications in gas storage and separation. In analytical chemistry, 2-(1,3-dioxoisoindolin-2-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide has been used as a derivatizing agent for the determination of amino acids in biological samples.